Cas no 851805-63-5 (1-(3,4-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole)

• Product Name: 1-(3,4-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 851805-63-5
• MF: C₂₀H₁₉F₃N₂O₃S
• MW: 424.436674356461
• CID: 5979742
• PubChem ID: 4160106
• Update Time: 2025-10-28

1-(3,4-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• Methanone, [4,5-dihydro-2-[[[3-(trifluoromethyl)phenyl]methyl]thio]-1H-imidazol-1-yl](3,4-dimethoxyphenyl)-
• 1-(3,4-dimethoxybenzoyl)-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-4,5-dihydro-1H-imidazole
• (3,4-dimethoxyphenyl)-[2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• 851805-63-5
• (3,4-dimethoxyphenyl)(2-((3-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• F0630-1311
• AKOS024589220

• Inchi： 1S/C20H19F3N2O3S/c1-27-16-7-6-14(11-17(16)28-2)18(26)25-9-8-24-19(25)29-12-13-4-3-5-15(10-13)20(21,22)23/h3-7,10-11H,8-9,12H2,1-2H3
• InChI Key： PWTSZBKFRQVKDC-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC(C(F)(F)F)=C2)=NCC1)(C1=CC=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 424.10684813g/mol
• Monoisotopic Mass: 424.10684813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 517.3±60.0 °C(Predicted)
• pka: 1.62±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(3,4-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(3,4-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 851805-63-5)

The compound 1-(3,4-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 851805-63-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a dimethoxybenzoyl group and a trifluoromethylphenylmethylsulfanyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with specific biological targets.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. This compound’s CAS No. 851805-63-5 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery. Its imidazole core is a common scaffold in medicinal chemistry, often associated with enzyme inhibition and receptor modulation. These properties align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal off-target effects.

The synthesis of 1-(3,4-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole involves multi-step organic reactions, including acylations and sulfur-based substitutions. Its dimethoxybenzoyl group contributes to its solubility profile, while the trifluoromethyl moiety enhances its binding affinity. These characteristics are critical for optimizing pharmacokinetic properties, a topic frequently discussed in drug development forums and publications.

From an industrial perspective, this compound’s CAS No. 851805-63-5 is often referenced in patents related to crop protection and pest management. The imidazole derivatives are known for their efficacy in inhibiting fungal and bacterial growth, making them valuable in sustainable agriculture. This aligns with the growing global focus on eco-friendly agrochemicals, as stakeholders seek alternatives to traditional pesticides with lower environmental impact.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 1-(3,4-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole. These methods ensure purity and consistency, which are vital for both research and commercial applications. The compound’s stability under various conditions is another area of interest, particularly for formulators aiming to develop long-lasting formulations.

In conclusion, 1-(3,4-dimethoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 851805-63-5) represents a versatile and scientifically significant compound. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting its broad utility. As research continues to uncover its potential, this compound is likely to remain a focal point in innovative chemical development.